Cas no 2230802-96-5 (5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2230802-96-5
• MF: C₇H₁₅Cl₂N₃
• MW: 212.120099306107
• CID: 5194262
• Update Time: 2025-05-20

5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride
• 1-isopropyl-5-methyl-1H-pyrazole-4-amine 2HCl
• 1-Isopropyl-5-methyl-1H-pyrazol-4-amine dihydrochloride
• 5-methyl-1-propan-2-ylpyrazol-4-amine;dihydrochloride
• starbld0026756
• Z3300374969

• Inchi： 1S/C7H13N3.2ClH/c1-5(2)10-6(3)7(8)4-9-10;;/h4-5H,8H2,1-3H3;2*1H
• InChI Key： UGBBDMNDKZMBLG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C)=C(C=N1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 113
• Topological Polar Surface Area: 43.8

Additional information on 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride

5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride: A Comprehensive Overview

The compound 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride (CAS No. 2230802-96-5) is a significant chemical entity in the field of pharmaceutical and agrochemical research. This pyrazole derivative has garnered attention due to its versatile applications and unique chemical properties. In this article, we delve into its molecular structure, synthesis, applications, and market relevance, while addressing common queries from researchers and industry professionals.

5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride belongs to the class of heterocyclic compounds, specifically pyrazole amines. Its molecular formula is C7H13N3·2HCl, and it features a pyrazole ring substituted with a methyl group at the 5-position and an isopropyl group at the 1-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various industrial and research applications.

The synthesis of 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride typically involves the condensation of hydrazine derivatives with β-diketones, followed by salt formation with hydrochloric acid. Researchers often optimize reaction conditions to improve yield and purity, as this compound serves as a key intermediate in the production of more complex molecules.

One of the primary applications of 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride is in the pharmaceutical industry, where it acts as a building block for drug discovery. Its pyrazole core is a common motif in bioactive molecules, contributing to interactions with biological targets. Recent studies have explored its potential in developing anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In the agrochemical sector, 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride is investigated for its role in crop protection. Pyrazole derivatives are known for their herbicidal and insecticidal properties, and this compound could contribute to the development of next-generation pesticides. With increasing global focus on sustainable agriculture, such innovations are highly sought after.

The market for 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride is influenced by trends in pharmaceutical R&D and agrochemical innovation. As researchers seek more efficient synthetic routes and applications, the demand for high-purity samples of this compound continues to rise. Suppliers and manufacturers are responding by scaling up production and ensuring compliance with quality standards.

Common questions from researchers include: "What are the storage conditions for 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride?" and "How does its solubility profile impact formulation?" Proper storage typically involves keeping the compound in a cool, dry place, away from light and moisture. Its dihydrochloride form offers improved solubility in water and polar solvents, facilitating its use in various experimental setups.

In conclusion, 5-methyl-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride (CAS No. 2230802-96-5) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique chemical structure and functional properties make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular innovation.